Cas no 2227810-00-4 (rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine
• CAS No: 2227810-00-4
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6571188
• PubChem ID: 165668072
• Update Time: 2025-10-18

rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine
• EN300-1918786
• 2227810-00-4
• rac-[(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H11BrN2/c10-9-3-1-2-8(12-9)7-4-6(7)5-11/h1-3,6-7H,4-5,11H2/t6-,7+/m0/s1
• InChI Key： RWVWGMRDWRUBSU-NKWVEPMBSA-N
• SMILES： BrC1=CC=CC([C@@H]2C[C@H]2CN)=N1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine

Recent Advances in the Study of rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine (CAS: 2227810-00-4)

The compound rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine (CAS: 2227810-00-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative, characterized by its bromopyridine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key breakthroughs in the synthesis of rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine involves the optimization of enantioselective routes to improve yield and purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and chiral auxiliary techniques, to achieve high enantiomeric excess. These advancements are critical for ensuring the compound's efficacy and safety in preclinical studies.

Pharmacological evaluations have revealed that rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine exhibits high affinity for specific neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. In vitro and in vivo studies have demonstrated its potential as a modulator of serotonin and dopamine pathways, suggesting applications in the treatment of neurological and psychiatric disorders such as depression and schizophrenia.

Recent preclinical trials have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have highlighted its favorable bioavailability and brain penetration, making it a viable candidate for central nervous system (CNS) targeting. Additionally, toxicity assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

In the context of drug development, rac-(1R,2R)-2-(6-bromopyridin-2-yl)cyclopropylmethanamine has been investigated as a potential scaffold for the design of novel therapeutics. Structure-activity relationship (SAR) studies have identified key modifications that enhance its binding affinity and selectivity, paving the way for the development of next-generation compounds with improved efficacy and reduced off-target effects.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the compound's pharmacological effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The compound's unique structural features and promising biological activity position it as a valuable asset in the quest for innovative treatments for CNS disorders.